N-(3,5-dichloro-2-methoxybenzyl)-2H-tetrazol-5-amine

• IUPAC Name: N-[(3,5-dichloro-2-methoxyphenyl)methyl]-2H-tetrazol-5-amine
• InChI: InChI=1S/C9H9Cl2N5O/c1-17-8-5(2-6(10)3-7(8)11)4-12-9-13-15-16-14-9/h2-3H,4H2,1H3,(H2,12,13,14,15,16)
• InChI Key: AWCNDQMMEFPVGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)CNC2=NNN=N2
• Molecular Formula: C9H9Cl2N5O
• Molecular Weight: 274.10 g/mol

Description

Molecular Structure Analysis

The molecular structure of “N-(3,5-dichloro-2-methoxybenzyl)-2H-tetrazol-5-amine” is not directly available from the searched resources. For a detailed molecular structure analysis, techniques like X-ray crystallography or NMR spectroscopy are typically used.

Chemical Reactions Analysis

The specific chemical reactions involving “N-(3,5-dichloro-2-methoxybenzyl)-2H-tetrazol-5-amine” are not provided in the searched resources. Detailed reaction mechanisms and conditions might be found in specialized chemical literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(3,5-dichloro-2-methoxybenzyl)-2H-tetrazol-5-amine” are not directly available from the searched resources. These properties can be determined experimentally or predicted using computational methods.

Scientific Research Applications

Suzuki–Miyaura Coupling

N-[(3,5-dichloro-2-methoxyphenyl)methyl]-2H-tetrazol-5-amine: serves as a valuable reagent in Suzuki–Miyaura (SM) cross-coupling reactions. . Here’s how it works:

Regioselective Synthesis of 3,5-Dichloro-2-Arylpyridines

In ligand-free Suzuki reactions, N-[(3,5-dichloro-2-methoxyphenyl)methyl]-2H-tetrazol-5-amine plays a crucial role in the regioselective synthesis of 3,5-dichloro-2-arylpyridines. .

Mechanism of Action

The mechanism of action of “N-(3,5-dichloro-2-methoxybenzyl)-2H-tetrazol-5-amine” is not provided in the searched resources. If this compound has biological activity, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with “N-(3,5-dichloro-2-methoxybenzyl)-2H-tetrazol-5-amine” are not provided in the searched resources. Safety data sheets (SDS) usually provide this information.

Future Directions

The future directions for research on “N-(3,5-dichloro-2-methoxybenzyl)-2H-tetrazol-5-amine” are not provided in the searched resources. Future research could involve exploring its potential applications, studying its properties in more detail, or developing new synthesis methods.